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Compound of Interest

Compound Name: VE-821

Cat. No.: B612159 Get Quote

Technical Support Center: VE-821
This guide provides detailed instructions and troubleshooting advice for dissolving the ATR

inhibitor VE-821 in DMSO to prepare a stock solution for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for VE-821?

A1: VE-821 is soluble in organic solvents like DMSO and Dimethylformamide (DMF).[1] For

creating high-concentration stock solutions for in vitro experiments, DMSO is commonly used.

VE-821 is sparingly soluble in aqueous buffers.[1]

Q2: What is the solubility of VE-821 in DMSO?

A2: The solubility of VE-821 in DMSO can vary slightly between suppliers and batches. It is

generally high, allowing for the preparation of concentrated stock solutions. Refer to the table

below for solubility data from various suppliers.

Q3: How should I store the VE-821 powder and stock solution?

A3: The solid powder should be stored at -20°C and is stable for at least four years.[2] Once

dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C for long-term stability (up to one year) or at -20°C for shorter periods

(up to one month).[3][4]
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Q4: Do I need to filter-sterilize the VE-821/DMSO stock solution for cell culture use?

A4: It is generally not necessary to filter-sterilize a stock solution prepared in 100% DMSO. The

solvent itself is harsh to most microorganisms.[5] When diluting the stock solution into your cell

culture medium, ensure the final DMSO concentration is low (typically <0.5%) to avoid

cytotoxicity.[6]

Quantitative Data Summary
The solubility of VE-821 in DMSO as reported by various suppliers is summarized below. It is

always recommended to consult the certificate of analysis for your specific batch.

Supplier
Solubility in DMSO
(mg/mL)

Molar
Concentration
(mM)

Notes

Selleck Chemicals 74 mg/mL[3] 200.86 mM[3]
Use fresh, moisture-

free DMSO.[3]

MedchemExpress 50 mg/mL[7] 135.72 mM[7]
May require

sonication.[7]

TargetMol 69 mg/mL[4] 187.29 mM[4]
Sonication is

recommended.[4]

APExBIO ≥62.5 mg/mL[8] >170 mM

Warming and/or

sonication may be

needed.[8]

Cayman Chemical 20 mg/mL[2] ~54.3 mM -

Molecular Weight of VE-821: 368.41 g/mol [4][8]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM VE-821 stock solution in DMSO.

Materials:
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VE-821 powder (CAS: 1232410-49-9)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM solution, you will need 3.68 mg of

VE-821.

Calculation: 0.010 mol/L * 0.001 L * 368.41 g/mol = 0.00368 g = 3.68 mg

Weighing: Carefully weigh out 3.68 mg of VE-821 powder and place it into a sterile

microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the VE-821 powder.

Dissolution:

Close the tube tightly and vortex thoroughly for 1-2 minutes.

If the solid does not fully dissolve, warm the tube at 37°C for 10 minutes and/or place it in

an ultrasonic bath for a few minutes to aid dissolution.[8][9]

Visually inspect the solution against a light source to ensure no solid particles remain. The

solution should be clear.

Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents contamination and degradation from multiple freeze-thaw cycles.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[3][4]

Workflow for VE-821 Stock Solution Preparation
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Start

1. Calculate Mass of VE-821
(e.g., 3.68 mg for 1mL of 10mM)

2. Weigh VE-821 Powder

3. Add Anhydrous DMSO

4. Vortex / Sonicate / Warm (37°C)
 to Dissolve

Is Solution Clear?

No

5. Aliquot into Single-Use Tubes

Yes

6. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing a VE-821 stock solution in DMSO.
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

VE-821 powder is not

dissolving completely.

1. Insufficient mixing.2.

Concentration exceeds

solubility limit.3. DMSO has

absorbed moisture.

1. Continue to vortex. Use an

ultrasonic bath for 10-15

minutes.[4][7]2. Gently warm

the solution at 37°C for 10-15

minutes.[8][9]3. Verify your

target concentration against

the solubility data. You may

need to prepare a more dilute

stock.4. Use a fresh,

unopened bottle of anhydrous

DMSO, as hygroscopic DMSO

can significantly reduce

solubility.[3][7]

Precipitate forms when diluting

stock in aqueous buffer/media.

VE-821 has low aqueous

solubility.[1] The final

concentration in the aqueous

solution is too high.

Ensure the final concentration

of VE-821 in your working

solution is within its aqueous

solubility limit. The final DMSO

concentration in cell culture

media should be kept low

(<0.5%) to avoid toxicity.[6]

Inconsistent experimental

results.

1. Inaccurate initial

concentration.2. Degradation

of the compound.

1. Ensure your balance and

pipettes are properly

calibrated.2. Avoid repeated

freeze-thaw cycles by making

single-use aliquots.[3][6]

Confirm the age and storage

conditions of your stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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